molecular formula C19H14FN3O3S2 B2643720 N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide CAS No. 1326865-86-4

N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Cat. No. B2643720
CAS RN: 1326865-86-4
M. Wt: 415.46
InChI Key: HNAULONLJAEFAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H14FN3O3S2 and its molecular weight is 415.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Insight and Molecular Structure

Quantum chemical analysis of N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide reveals insights into its molecular structure, hydrogen-bonded interactions, and vibrational assignments. The molecule's equilibrium geometry, vibrational assignments, and intermolecular interactions have been characterized using density functional theory. This analysis aids in understanding the molecule's potential as a novel anti-COVID-19 agent, with studies showing its ability to dock against SARS-CoV-2 protein with significant binding energy, suggesting antiviral potency (Mary et al., 2020).

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

The molecule demonstrates potential as a dual inhibitor for human thymidylate synthase and dihydrofolate reductase. This dual inhibitory activity is significant for the development of therapeutics targeting cancer and other diseases, highlighting the molecule's versatility and potential efficacy in medical treatments (Gangjee et al., 2008).

Anticancer Activity

Synthesis and evaluation of derivatives related to N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have shown potent and selective cytotoxic effects against certain leukemia cell lines. This suggests its application in developing new anticancer agents, offering a new pathway for therapeutic interventions against cancer (Horishny et al., 2021).

Crystal Structural Analysis

The detailed crystal structure analysis of similar molecules provides insights into the molecular conformation, intramolecular N—H⋯N hydrogen bonds, and the stereochemistry of the molecule. Such studies are crucial for the rational design of new drugs and understanding the molecular basis of their actions (Subasri et al., 2016).

Radiosynthesis for PET Imaging

The molecule and its derivatives have been explored for their potential in radiolabeling and imaging applications, particularly in PET imaging to target specific proteins. This application is significant in diagnostics and the study of disease mechanisms, offering a non-invasive method to track biological processes in real-time (Dollé et al., 2008).

Synthetic Methodologies and Spectral Characterization

Research into new synthetic methodologies and the spectral characterization of related compounds expands the toolkit available for chemical synthesis, providing a foundation for developing novel therapeutic agents with enhanced efficacy and safety profiles (Zaki et al., 2017).

properties

IUPAC Name

N-(4-fluorophenyl)-2-[3-(furan-2-ylmethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14FN3O3S2/c20-12-3-5-13(6-4-12)21-16(24)11-28-19-22-15-7-9-27-17(15)18(25)23(19)10-14-2-1-8-26-14/h1-9H,10-11H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNAULONLJAEFAB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14FN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.